molecular formula C14H10Br2O3 B311624 2,4-Dibromophenyl 3-methoxybenzoate

2,4-Dibromophenyl 3-methoxybenzoate

Cat. No.: B311624
M. Wt: 386.03 g/mol
InChI Key: FEDKKPKJNAONAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-Dibromophenyl 3-methoxybenzoate is an aromatic ester featuring a 3-methoxybenzoate moiety linked to a 2,4-dibromophenyl group. This compound belongs to the class of halogenated benzoate esters, characterized by their brominated aromatic rings and ester functional groups. The 3-methoxy group on the benzoate moiety contributes steric and electronic effects, which may modulate solubility and coordination behavior.

Properties

Molecular Formula

C14H10Br2O3

Molecular Weight

386.03 g/mol

IUPAC Name

(2,4-dibromophenyl) 3-methoxybenzoate

InChI

InChI=1S/C14H10Br2O3/c1-18-11-4-2-3-9(7-11)14(17)19-13-6-5-10(15)8-12(13)16/h2-8H,1H3

InChI Key

FEDKKPKJNAONAA-UHFFFAOYSA-N

SMILES

COC1=CC=CC(=C1)C(=O)OC2=C(C=C(C=C2)Br)Br

Canonical SMILES

COC1=CC=CC(=C1)C(=O)OC2=C(C=C(C=C2)Br)Br

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key structural differences between 2,4-dibromophenyl 3-methoxybenzoate and related compounds:

Compound Name Substituents on Aromatic Rings Functional Groups Molecular Weight (g/mol)
2,4-Dibromophenyl 3-methoxybenzoate 2,4-dibromo (phenyl); 3-methoxy (benzoate) Ester, Br, OCH3 ~374.0 (estimated)
Methyl 3-methoxybenzoate 3-methoxy (benzoate) Ester, OCH3 166.17
Phenyl benzoate None (simple phenyl and benzoate) Ester 198.22
3-Methoxybenzoate sodium salt 3-methoxy (benzoate) Carboxylate salt, OCH3 ~178.1 (sodium salt)

Key Observations :

  • Halogenation: The bromine atoms in 2,4-dibromophenyl 3-methoxybenzoate distinguish it from non-halogenated analogs like phenyl benzoate.
  • Methoxy Positioning: The 3-methoxy group in the benzoate moiety aligns with analogs such as methyl 3-methoxybenzoate, but the additional bromine substituents alter electronic effects. For example, bromine’s electron-withdrawing nature may reduce the electron-donating capacity of the methoxy group compared to non-brominated derivatives .

Physicochemical Properties

Infrared Spectroscopy

Infrared (IR) spectral data for 3-methoxybenzoate derivatives provide insights into coordination behavior and bond characteristics. In the sodium salt of 3-methoxybenzoate, carboxylate anti-symmetrical ($ \nu{\text{as}}(COO^-) $) and symmetrical ($ \nu{\text{sym}}(COO^-) $) stretching frequencies are observed at 1568 cm$^{-1}$ and 1400 cm$^{-1}$ , respectively, indicative of bidentate coordination . For 2,4-dibromophenyl 3-methoxybenzoate, the ester carbonyl (C=O) stretch is expected to appear near 1720–1740 cm$^{-1}$ , distinct from carboxylate salts due to the absence of ionic resonance stabilization.

Thermal Stability

While direct data on 2,4-dibromophenyl 3-methoxybenzoate are unavailable, brominated aromatic esters generally exhibit higher thermal decomposition temperatures compared to non-halogenated analogs. For example, phenyl benzoate (decomposition ~250°C) lacks bromine’s stabilizing effects, whereas brominated derivatives may resist degradation up to 300–350°C .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.